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Compound of Interest

Compound Name: cis-1-Chloropropene

Cat. No.: B095951 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

cis-1-Chloropropene, tailored for laboratory and research professionals. Adherence to these

procedures is vital for ensuring a safe working environment.

Physical and Chemical Properties
cis-1-Chloropropene is a colorless liquid with a disagreeable odor.[1][2] It is highly flammable

and slightly soluble in water.[1]

Property Value

Molecular Formula C3H5Cl

Boiling Point 38°C (lit.)[1]

Melting Point -1°C (lit.)[1]

Flash Point 67°C (lit.)[1]

Density 0.921 g/cm³[1]

Vapor Pressure 507 mm Hg at 25°C[1]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling cis-1-Chloropropene to

determine the appropriate level of PPE. The following are minimum recommendations.
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Category Recommended Equipment

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles. A face shield may be necessary for

splash hazards.

Skin Protection

Chemical-resistant gloves (inspect before use),

fire/flame resistant and impervious clothing, and

a lab coat.[1]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved

respirator with appropriate cartridges should be

used. For firefighting, a self-contained breathing

apparatus (SCBA) is necessary.[1][2]

Operational Plan: Handling and Storage
Handling:

Handle in a well-ventilated place, such as a chemical fume hood.[1]

Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[3]

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools and explosion-proof equipment.[1]

Ground and bond containers and receiving equipment to prevent static discharge.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.[1]

Storage:
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Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep cool.

Store away from incompatible materials and foodstuff containers.[1]

Disposal Plan
All waste disposal must be conducted in accordance with local, state, and federal regulations.

cis-1-Chloropropene waste should be collected in a suitable, closed container and labeled

as hazardous waste.[1]

Disposal should be carried out by a licensed chemical destruction plant or by controlled

incineration with flue gas scrubbing.[1]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[1]

Do not let the chemical enter drains.[1]

Emergency Procedures: Spill Response Workflow
The following diagram outlines the procedural workflow for responding to a cis-1-
Chloropropene spill.
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Immediate Actions

Containment & Cleanup

Final Steps

Evacuate Personnel
to a Safe Area

Eliminate All
Ignition Sources

Ensure Adequate
Ventilation

Don Appropriate PPE
(Gloves, Respirator, etc.)

Contain the Spill
with Inert Material

Collect and Arrange
for Disposal

Decontaminate
the Area

Dispose of Waste in
Accordance with Regulations

Click to download full resolution via product page

Caption: Workflow for cis-1-Chloropropene Spill Response.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b095951?utm_src=pdf-body-img
https://www.benchchem.com/product/b095951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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